Cas no 2109349-23-5 (4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2109349-23-5
• MF: C₁₇H₁₄FN₃O₂
• MW: 311.310367107391
• CID: 5874728
• PubChem ID: 128990049
• Update Time: 2025-07-29

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• EN300-26603241
• 2109349-23-5

• Inchi： 1S/C17H14FN3O2/c18-13-3-1-2-11(6-13)16-8-15(22)10-21(16)17(23)12-4-5-20-14(7-12)9-19/h1-7,15-16,22H,8,10H2
• InChI Key： LFSQJUMYQOZONS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CC(CN1C(C1C=CN=C(C#N)C=1)=O)O

Computed Properties

• Exact Mass: 311.10700486g/mol
• Monoisotopic Mass: 311.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile: A Comprehensive Overview

The compound 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile, identified by the CAS number 2109349-23-5, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 2-position and a carbonyl group attached to a pyrrolidine moiety at the 4-position. The pyrrolidine ring itself is substituted with a hydroxyl group at the 4-position and a fluorophenyl group at the 2-position. This combination of functional groups contributes to the compound's versatility and reactivity, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways has made it a candidate for anticancer drug development.

The synthesis of 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, condensation reactions, and oxidation techniques. The optimization of these steps has been the focus of several recent publications, with researchers emphasizing the importance of stereocontrol and regioselectivity in achieving high yields and purity.

In terms of pharmacokinetics, this compound has demonstrated favorable properties in preclinical studies, including good solubility and moderate bioavailability. These attributes are critical for its potential translation into clinical applications. Furthermore, its toxicity profile has been evaluated in animal models, with results indicating low acute toxicity at therapeutic doses.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Such studies are essential for guiding further optimization efforts aimed at improving efficacy and reducing off-target effects.

Looking ahead, the development of this compound into a therapeutic agent will require extensive clinical trials to evaluate its safety and efficacy in human subjects. Collaborative efforts between academia and industry are expected to play a pivotal role in advancing this molecule through the drug development pipeline.

In conclusion, 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile represents a promising lead compound in the quest for novel therapeutic agents. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future drug discovery endeavors.